4-Ethyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline

• IUPAC Name: 4-ethyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline
• InChI: InChI=1S/C13H17NO/c1-2-11-10-7-8-15-13(10)9-5-3-4-6-12(9)14-11/h3-6,10-11,13-14H,2,7-8H2,1H3
• InChI Key: GUSGKWWFAZQHTF-UHFFFAOYSA-N
• Canonical SMILES: CCC1C2CCOC2C3=CC=CC=C3N1
• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol

Description

4-Ethyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline, also known as 4-ethyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline, is a heterocyclic compound that belongs to the family of furoquinolines. It is a derivative of quinoline, which is a nitrogen-containing aromatic hydrocarbon. 4-Ethyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline is a promising compound that has been studied for its potential applications in the fields of medicine, agriculture, and industry.

Mechanism Of Action

The exact mechanism of action of 4-Ethyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline is not yet fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of the neurotransmitter acetylcholine. Inhibition of this enzyme leads to increased levels of acetylcholine, which can have a variety of effects on the body.

Biochemical And Physiological Effects

The biochemical and physiological effects of 4-Ethyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline are still being studied. However, it is believed that the compound may have a variety of effects on the body, including increased levels of acetylcholine, which can lead to increased alertness and improved cognitive function. It is also believed that the compound may have anti-inflammatory and anti-oxidant properties, as well as potential anti-cancer effects.

Advantages And Limitations For Lab Experiments

4-Ethyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline has several advantages for laboratory experiments. The compound is relatively stable and can be synthesized in a variety of ways. In addition, the compound is relatively non-toxic and has a low potential for skin irritation. However, the compound does have some limitations for laboratory experiments. It has a relatively low solubility in water, which can make it difficult to work with in some experiments. In addition, the compound has a relatively low melting point, which can make it difficult to store and transport.

Future Directions

There are a variety of potential future directions for 4-Ethyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline. These include further research into the compound’s potential applications in medicine and agriculture, as well as further research into the compound’s mechanism of action. In addition, further research into the compound’s potential toxicity and side effects is needed. Finally, further research into the compound’s potential use as a building block for the synthesis of other compounds is also needed.

Scientific Research Applications

4-Ethyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline has been studied for its potential applications in the fields of medicine and agriculture. In medicine, the compound has been investigated for its potential to act as an inhibitor of the enzyme acetylcholinesterase. In agriculture, 4-Ethyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline has been studied for its potential to act as a herbicide and fungicide.